6-(2-(4-(Isopropylthio)phenyl)acetyl)-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-3-carbonitrile

• IUPAC Name: 2-oxo-6-[2-(4-propan-2-ylsulfanylphenyl)acetyl]-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• InChI: InChI=1S/C20H21N3O2S/c1-13(2)26-17-5-3-14(4-6-17)9-19(24)23-8-7-18-16(12-23)10-15(11-21)20(25)22-18/h3-6,10,13H,7-9,12H2,1-2H3,(H,22,25)
• InChI Key: ROTBGLAPZFROOS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)SC1=CC=C(C=C1)CC(=O)N2CCC3=C(C2)C=C(C(=O)N3)C#N
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It contains a naphthyridine ring, which is a type of nitrogen-containing heterocyclic compound. Attached to this ring are several other groups, including a phenyl ring with an isopropylthio substituent, an acetyl group, and a nitrile group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups it contains. For example, the nitrile group could undergo reactions such as hydrolysis or reduction, and the phenyl ring could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitrile group could increase its polarity, and the aromatic rings could contribute to its stability and rigidity.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Pyrimidines serve as essential building blocks in medicinal chemistry. Here’s why:

Piperidine Derivatives: Piperidine, a six-membered heterocycle, plays a crucial role in drug construction. . Researchers explore piperidine-containing compounds for various therapeutic targets.

Suzuki–Miyaura Coupling: Pyrimidines can be functionalized using Suzuki–Miyaura cross-coupling reactions. .

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could involve studying the synthesis, reactivity, and biological activity of this compound, as well as related compounds.